Cas no 2137845-26-0 (Methyl 2-[(2-ethynylphenyl)carbamoyl]acetate)

• Product Name: Methyl 2-[(2-ethynylphenyl)carbamoyl]acetate
• CAS No: 2137845-26-0
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 6599084
• PubChem ID: 165779331
• Update Time: 2025-10-28

Methyl 2-[(2-ethynylphenyl)carbamoyl]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-743916
• methyl 2-[(2-ethynylphenyl)carbamoyl]acetate
• 2137845-26-0
• Methyl 2-[(2-ethynylphenyl)carbamoyl]acetate

• Inchi： 1S/C12H11NO3/c1-3-9-6-4-5-7-10(9)13-11(14)8-12(15)16-2/h1,4-7H,8H2,2H3,(H,13,14)
• InChI Key： VRMAEULEWMBDTG-UHFFFAOYSA-N
• SMILES： O(C)C(CC(NC1C=CC=CC=1C#C)=O)=O

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on Methyl 2-[(2-ethynylphenyl)carbamoyl]acetate

Comprehensive Overview of Methyl 2-[(2-ethynylphenyl)carbamoyl]acetate (CAS No. 2137845-26-0)

Methyl 2-[(2-ethynylphenyl)carbamoyl]acetate (CAS No. 2137845-26-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This ester derivative, characterized by its unique ethynylphenyl and carbamoyl functional groups, serves as a versatile building block for the synthesis of complex molecules. Its molecular structure, which combines an alkyne moiety with an ester linkage, makes it particularly valuable for click chemistry applications and polymer synthesis.

The compound's CAS number 2137845-26-0 is a critical identifier for researchers and manufacturers seeking high-purity reagents. In recent years, the demand for Methyl 2-[(2-ethynylphenyl)carbamoyl]acetate has surged due to its role in developing bioconjugates and drug delivery systems. Its ability to participate in Huisgen cycloaddition reactions (a cornerstone of click chemistry) has made it a favorite among chemists working on targeted therapeutics and diagnostic probes.

One of the most frequently asked questions about Methyl 2-[(2-ethynylphenyl)carbamoyl]acetate revolves around its synthetic applications. Researchers often inquire about its use in creating peptide mimetics or small-molecule inhibitors. The compound's ethynyl group allows for efficient coupling with azide-containing molecules, enabling the rapid assembly of diverse molecular architectures. This property aligns with the growing trend of high-throughput screening and combinatorial chemistry in drug discovery.

Another hot topic tied to CAS No. 2137845-26-0 is its potential in green chemistry initiatives. As the scientific community shifts toward sustainable synthesis, this compound's compatibility with catalytic processes and solvent-free reactions has been explored. Its stability under mild conditions makes it suitable for environmentally friendly protocols, addressing the demand for eco-conscious chemical production.

From a commercial perspective, Methyl 2-[(2-ethynylphenyl)carbamoyl]acetate is often discussed in the context of custom synthesis and bulk procurement. Suppliers emphasize its high purity grades (e.g., >98% by HPLC) to meet the stringent requirements of pharmaceutical intermediates. The compound's storage conditions—typically recommended at 2-8°C under inert gas—are also a common query among buyers.

In material science, 2137845-26-0 has found niche applications in designing functional polymers with tailored properties. Its incorporation into dendrimers or cross-linked networks can enhance thermal stability or introduce photo-responsive behaviors. These innovations resonate with current interests in smart materials for wearable electronics and biomedical devices.

Analytical techniques for characterizing Methyl 2-[(2-ethynylphenyl)carbamoyl]acetate include NMR spectroscopy, mass spectrometry, and FT-IR. These methods are essential for verifying the compound's identity and assessing batch-to-batch consistency—a priority for quality control in GMP manufacturing.

Looking ahead, the trajectory for CAS No. 2137845-26-0 appears promising, particularly in precision medicine and nanotechnology. Its molecular features align with emerging needs for modular synthesis platforms and multi-functional compounds. As research continues to uncover novel applications, this compound is poised to remain a keystone reagent in cutting-edge chemical innovation.